Cas no 113041-34-2 (Dianal BR-116)

• Product Name: Dianal BR-116
• CAS No: 113041-34-2
• MF: C₁₇H₂₈O₆
• MW: 328.400626182556
• CID: 130022
• PubChem ID: 168780
• Update Time: 2025-04-19

Dianal BR-116 Chemical and Physical Properties

Names and Identifiers

• Dianal BR-116
• 2-methylprop-2-enoic acid
• butyl 2-methylprop-2-enoate
• methyl 2-methylprop-2-enoate
• SCHEMBL4865839
• butyl 2-methylprop-2-enoate;methyl 2-methylprop-2-enoate;2-methylprop-2-enoic acid
• 113041-34-2

• Inchi： 1S/C8H14O2.C5H8O2.C4H6O2/c1-4-5-6-10-8(9)7(2)3;1-4(2)5(6)7-3;1-3(2)4(5)6/h2,4-6H2,1,3H3;1H2,2-3H3;1H2,2H3,(H,5,6)
• InChI Key： AFWQKFIHPQKBTK-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCC.O(C)C(C(=C)C)=O.OC(C(=C)C)=O

Computed Properties

• Exact Mass: 328.18864
• Monoisotopic Mass: 328.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 160°Cat760mmHg
• Flash Point: 50.6°C
• PSA: 89.9